Cas no 1033743-25-7 (2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol)

• Product Name: 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol
• CAS No: 1033743-25-7
• MF: C₁₃H₁₆ClN₃O₂S
• MW: 313.803040504456
• MDL: MFCD28966046
• CID: 2104230
• PubChem ID: 46180724
• Update Time: 2025-06-11

2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol
• SQKSAJKVFRFSPG-UHFFFAOYSA-N
• 2-[2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidin-6-yl]propan-2-ol
• 2-(2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-yl)-propan-2-ol
• AKOS037646938
• W13497
• 2-(2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl)propan-2-ol
• CS-0036836
• MFCD28966046
• AS-71617
• DA-28659
• SCHEMBL1285174
• 1033743-25-7
• 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol

• MDL： MFCD28966046
• Inchi： 1S/C13H16ClN3O2S/c1-13(2,18)9-7-8-10(20-9)11(16-12(14)15-8)17-3-5-19-6-4-17/h7,18H,3-6H2,1-2H3
• InChI Key： SQKSAJKVFRFSPG-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=C(C(C)(C)O)SC2=C(N=1)N1CCOCC1

Computed Properties

• Exact Mass: 313.0651756g/mol
• Monoisotopic Mass: 313.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 2.1

Additional information on 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol

Introduction to 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol (CAS No. 1033743-25-7)

2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol, with the CAS number 1033743-25-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol is characterized by a thienopyrimidine core substituted with a chloro group and a morpholine ring. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, which are crucial factors in the design of effective pharmaceuticals.

Recent studies have highlighted the potential of 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis. These findings suggest that 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol could be a valuable addition to the arsenal of cancer therapeutics.

The anti-inflammatory properties of 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol have also been explored. In vitro and in vivo studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicity studies have shown that 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)propan-2-ol is well-tolerated at therapeutic doses with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-y l)propan - 0 l strong > in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse events reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for further development.

In conclusion, 0 - ( 0 - Chlor o - 0 - morpholin o th ien o [ 0 , 0 - d ] py rimi din - 0 - y l ) pro pan - 0 - ol strong > ( CAS No . 1033743 - 05 - 7 ) is a multifaceted compound with a wide range of potential applications in medicine . Its unique chemical structure , combined with its diverse biological activities , makes it an exciting candidate for drug development . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , contributing to advancements in the treatment of viral infections , cancer , and inflammatory diseases . p >